BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety Data for 1H-
pyrazole-4-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1H-pyrazole-4-carbaldehyde

Cat. No.: B053337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1H-pyrazole-4-
carbaldehyde (CAS No: 35344-95-7). The information is compiled from Safety Data Sheets
(SDS), regulatory databases, and scientific literature to ensure a thorough understanding of the
potential hazards, handling procedures, and emergency responses associated with this
compound.

Chemical and Physical Properties

1H-pyrazole-4-carbaldehyde is a solid, crystalline compound that is a key intermediate in the
synthesis of various pharmaceuticals and agrochemicals.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1H-pyrazole-4-carbaldehyde
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Property Value Source

Molecular Formula CaHaN20 PubChem[2][3]

Molecular Weight 96.09 g/mol PubChem[2][3]

Appearance White to c.ream or yellowish- Fisher Scientific, Chem-
brown solid Impex[1][4]

Melting Point 29-34°C Fisher Scientific[4]

Flash Point > 110 °C (closed cup) ChemicalBook][5]

Solubility No data available

1H-pyrazole-4-
PubChem, Chem-Impex[1][2]

[3]

Synonyms carboxaldehyde, 4-

Formylpyrazole

Hazard Identification and Classification

1H-pyrazole-4-carbaldehyde is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
acute toxicity, skin and eye irritation, and skin sensitization.[2][3]

Table 2: GHS Hazard Classification for 1H-pyrazole-4-carbaldehyde
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Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning
Oral swallowed[2][3]
Skin H315: Causes
Corrosion/Irritatio  Category 2 Warning skin irritation[2]
n [3]
Serious Eye H318: Causes
Damage/Eye Category 1 Danger serious eye
Irritation damage[2][3]
H317: May
Skin ) cause an allergic
L Category 1 Warning ) )
Sensitization skin reaction[2]
[3]
Specific Target
o H335: May
Organ Toxicity i i
) Category 3 Warning cause respiratory
(Single o
irritation[2][3]
Exposure)

The following diagram illustrates the logical workflow for hazard identification and the
recommended user response based on the GHS classifications.
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Hazard Identification

May cause respiratory wmlanon}

[ H335
Ris! . N

User Response and Personal Protective Equipment (PPE)
H302 Harmful if Safe Handling Avoid ingestion, s[(lnleye contact, and inhalation. exposure

Risk Useinawell-ventilatedarea.
N e R

[ Ha17 May cause an allergic skin reaction JR jsk Wear Protective Gear Gloves, Goggles, Lab Coat
>
Risk
H315 Causes skin irritation

Ris}
[ H318

Ingestion: Seek medical help.

Skin: Wash with plenty of water.
Eyes: Rinse cautiously with water for several minutes.
exposure Inhalation: Move to fresh air.

First Aid Measures

Causes serious eye damage

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 1H-pyrazole-4-carbaldehyde.

Experimental Protocols for Hazard Assessment

The hazard classifications listed in Table 2 are typically determined through standardized
testing protocols, such as those established by the Organisation for Economic Co-operation
and Development (OECD). While specific test results for 1H-pyrazole-4-carbaldehyde are not
publicly available, this section outlines the general methodologies for skin and eye irritation

studies.
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause
reversible inflammatory changes to the skin.

¢ Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit.

o Methodology:

o Asmall area of the animal's fur is clipped.

[¢]

0.5 mL (if liquid) or 0.5 g (if solid, moistened with a suitable vehicle) of the test substance
is applied to the clipped skin and covered with a gauze patch.

o The exposure period is typically 4 hours, after which the residual substance is removed.

o The skin is examined for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.

o Observations may continue for up to 14 days to assess the reversibility of any observed
effects.

o Classification: The substance is classified as a skin irritant (Category 2) if it produces
reversible skin damage within the observation period.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause damage to the eye upon
a single application.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (again, typically an albino rabbit), with the other eye serving as a control.

» Methodology:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The test substance (typically 0.1 mL of a liquid or 0.1 g of a solid) is placed in the
conjunctival sac of one eye.

o The eyelids are held together for about one second to prevent loss of the material.
o The eye is examined at 1, 24, 48, and 72 hours after application.
o Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.

o The observation period can be extended up to 21 days to determine the reversibility of the
effects.

o Classification: A substance is classified as causing serious eye damage (Category 1) if it
produces irreversible tissue damage in the eye or significant physical decay of vision.

Potential Signaling Pathways in Skin Sensitization

The classification of 1H-pyrazole-4-carbaldehyde as a skin sensitizer (H317) suggests it can
elicit an allergic contact dermatitis (ACD) response. While the specific molecular interactions for
this compound have not been detailed in the literature, the general mechanism of chemical skin
sensitization is well-understood. It is a T-cell-mediated immune response that occurs in two
phases: induction and elicitation.

The following diagram illustrates the general signaling pathway for chemical-induced skin
sensitization.
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Caption: Generalized Signaling Pathway for Chemical Skin Sensitization.
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Safe Handling and Emergency Procedures

Given the hazardous nature of 1H-pyrazole-4-carbaldehyde, strict adherence to safety
protocols is mandatory.

Table 3: Recommended Handling and Emergency Procedures
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Procedure Recommendation

) ) Wear protective gloves (e.g., nitrile), chemical
Personal Protective Equipment (PPE)
safety goggles, and a lab coat.[6]

. i Use only in a well-ventilated area, preferably in
Engineering Controls _
a chemical fume hood.[4][6]

Avoid breathing dust, fumes, or vapors.[4][6]
Handling Avoid contact with skin and eyes.[4][6] Do not

eat, drink, or smoke when using this product.[6]

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[4][6] Store locked up.
Storage )

[6] Some sources recommend storing under an

inert gas as it may be air-sensitive.[5]

Take off contaminated clothing immediately.
] ) ] Wash with plenty of soap and water. If skin
First Aid: Skin Contact o )
irritation or rash occurs, get medical

advice/attention.[4][6]

Rinse cautiously with water for several minutes.
) ) Remove contact lenses, if present and easy to
First Aid: Eye Contact ) o ]
do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[4][6]

First Aid: Ingestion Rinse mouth. Get medical help.[6]

Remove person to fresh air and keep
First Aid: Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4][6]

Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local,

regional, and national regulations.[4][6]

Conclusion

1H-pyrazole-4-carbaldehyde is a valuable chemical intermediate with significant, well-defined
hazards. A thorough understanding of its toxicological profile, adherence to safe handling
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practices, and preparedness for emergency situations are critical for researchers, scientists,
and drug development professionals. The information presented in this guide, including the
summarized data tables and workflow diagrams, is intended to support the safe and effective
use of this compound in a laboratory or industrial setting. Always refer to the most current
Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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